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Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl adipate-d4-1, the deuterated form of dimethyl adipate, is a stable isotope-labeled

compound of significant interest in various scientific disciplines, particularly in drug metabolism

and pharmacokinetic (DMPK) studies. The substitution of four hydrogen atoms with deuterium

at the 1-position offers a valuable tool for tracer studies and as an internal standard for

quantitative analysis by mass spectrometry and nuclear magnetic resonance (NMR)

spectroscopy.[1] This guide provides an in-depth overview of the physical and chemical

characteristics of Dimethyl adipate-d4-1, complete with experimental protocols and structured

data for ease of reference.

Core Physical and Chemical Properties
Dimethyl adipate-d4-1 is a colorless to light yellow liquid at room temperature.[2] Its

fundamental properties are summarized in the table below. The introduction of deuterium
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atoms results in a slightly higher molecular weight compared to its non-deuterated analogue, a

key feature for its application in isotope dilution mass spectrometry.

Property Value

Molecular Formula C8H10D4O4

Molecular Weight 178.22 g/mol

Appearance Colorless to light yellow liquid

Density 1.0 ± 0.1 g/cm³

Boiling Point 228.7 ± 0.0 °C at 760 mmHg

Flash Point 107.2 ± 0.0 °C

Solubility May dissolve in DMSO

Table 1: Key Physical and Chemical Properties of Dimethyl Adipate-d4-1.[2]

Experimental Protocols
The following sections detail the methodologies for determining the key physical characteristics

of Dimethyl adipate-d4-1. These protocols are provided as a guide and may require

optimization based on specific laboratory conditions and equipment.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Methodology:

Calibration: Calibrate the pycnometer with deionized water of a known temperature and

density.

Sample Preparation: Ensure the Dimethyl adipate-d4-1 sample is free of air bubbles and at

a constant, recorded temperature.

Measurement:
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Weigh the empty, clean, and dry pycnometer.

Fill the pycnometer with the Dimethyl adipate-d4-1 sample.

Weigh the filled pycnometer.

Calculation: The density is calculated by dividing the mass of the sample by the volume of

the pycnometer.

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus or a micro-boiling point

method.

Methodology (Micro-Boiling Point):

Sample Preparation: Place a small amount of Dimethyl adipate-d4-1 into a capillary tube.

Apparatus Setup: Invert a smaller, sealed capillary tube into the larger tube containing the

sample. Attach the sample tube to a thermometer.

Heating: Heat the sample in a suitable heating block or oil bath.

Observation: Observe the sample for the formation of a continuous stream of bubbles from

the inverted capillary.

Measurement: The boiling point is the temperature at which the liquid re-enters the inverted

capillary tube upon cooling.

Solubility Assessment in DMSO
A qualitative assessment of solubility in dimethyl sulfoxide (DMSO) can be performed visually.

Methodology:

Sample Preparation: To a known volume of DMSO in a vial, add a small, measured amount

of Dimethyl adipate-d4-1.

Mixing: Agitate the mixture, for example, by vortexing.
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Observation: Visually inspect the solution for any undissolved material or turbidity. A clear

solution indicates solubility at that concentration.

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of Dimethyl adipate-d4-
1.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are used to confirm the molecular structure and the

position of the deuterium labels.

¹H NMR Spectroscopy Protocol:

Sample Preparation: Dissolve 5-10 mg of Dimethyl adipate-d4-1 in a suitable deuterated

solvent (e.g., CDCl₃).

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer.

Analysis: The absence of signals corresponding to the protons at the 1-position and the

presence of other expected signals will confirm the deuteration.

¹³C NMR Spectroscopy Protocol:

Sample Preparation: Prepare a more concentrated sample (20-50 mg) in a deuterated

solvent.

Data Acquisition: Acquire the ¹³C NMR spectrum.

Analysis: The carbon signals will confirm the carbon backbone of the molecule.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and confirm the isotopic

enrichment.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS):
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Sample Preparation: Dilute the Dimethyl adipate-d4-1 sample in a volatile organic solvent.

GC Separation: Inject the sample into a gas chromatograph to separate it from any

impurities.

MS Analysis: The separated compound is then introduced into the mass spectrometer.

Data Analysis: The mass spectrum will show the molecular ion peak corresponding to the

mass of Dimethyl adipate-d4-1, confirming its identity and isotopic purity.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.

Methodology:

Sample Preparation: A thin film of the liquid Dimethyl adipate-d4-1 is placed between two

salt plates (e.g., NaCl or KBr).

Data Acquisition: The IR spectrum is recorded.

Analysis: The spectrum will show characteristic absorption bands for the ester carbonyl

(C=O) and C-O stretching vibrations. The C-D stretching vibrations may also be observable

at lower frequencies compared to C-H stretches.

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the comprehensive physical and

chemical characterization of Dimethyl adipate-d4-1.
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Caption: Workflow for the Characterization of Dimethyl adipate-d4-1.

Safety and Handling
Dimethyl adipate-d4-1 should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
This technical guide provides a comprehensive overview of the physical characteristics of

Dimethyl adipate-d4-1, along with standardized experimental protocols for their determination.
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The structured data and clear methodologies presented herein are intended to support

researchers, scientists, and drug development professionals in their use of this valuable

isotopically labeled compound. The logical workflow for characterization ensures a thorough

and systematic approach to quality control and data generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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